Cas no 61690-85-5 (Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-)
61690-85-5 structure
Product Name:Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-
CAS No:61690-85-5
MF:C9H21N3O
MW:187.28254199028
CID:469898
PubChem ID:71393355
Update Time:2025-04-19
Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-
- N-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]acetamide
- N-(2-{[2-(DIMETHYLAMINO)ETHYL](METHYL)AMINO}ETHYL)ACETAMIDE
- DTXSID10815122
- 61690-85-5
-
- Inchi: 1S/C9H21N3O/c1-9(13)10-5-6-12(4)8-7-11(2)3/h5-8H2,1-4H3,(H,10,13)
- InChI Key: OBIKLEONPXIMJV-UHFFFAOYSA-N
- SMILES: O=C(C)NCCN(C)CCN(C)C
Computed Properties
- Exact Mass: 187.16863
- Monoisotopic Mass: 187.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 35.6Ų
Experimental Properties
- PSA: 35.58
Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
61690-85-5 (Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-) Related Products
- 13889-98-0(1-(piperazin-1-yl)ethan-1-one)
- 10543-57-4(Mikon ATC)
- 871-78-3(N,N'-Diacetylethylenediamine)
- 18940-57-3(1,1'-(Piperazine-1,4-diyl)diethanone)
- 60787-05-5(1-Acetyl-4-methylpiperazine)
- 1001-53-2(N-(2-Aminoethyl)acetamide)
- 223142-88-9(4-Acetylpiperazine-1-carbaldehyde)
- 148716-35-2(1-[4-(2-aminoethyl)piperazin-1-yl]ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk